7-Methyl-1-octyl formate

• CAS No.: 96097-17-5
• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol
• IUPAC Name: 7-methyloctyl formate
• InChI: InChI=1S/C10H20O2/c1-10(2)7-5-3-4-6-8-12-9-11/h9-10H,3-8H2,1-2H3
• InChI Key: YHHQTENWSYRAKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCCCOC=O

Description

7-Methyl-1-octyl formate is an ester derived from formic acid and a branched aliphatic alcohol, 7-methyl-1-octanol. Its molecular structure includes a formate group (-OCHO) esterified to the 1-position of an 8-carbon chain with a methyl substituent at the 7-position. This branching imparts unique physicochemical properties, such as altered solubility, volatility, and reactivity compared to linear analogs.

Typical applications of such esters include use as flavoring agents, fragrance components, or intermediates in organic synthesis. The branched alkyl chain likely enhances lipid solubility, making it relevant in formulations requiring controlled release or penetration enhancement.

Biological Activity

7-Methyl-1-octyl formate, an organic compound classified as an ester, has garnered interest due to its potential biological activities, particularly antimicrobial properties. This article explores the existing literature on its biological activity, synthesis, and potential applications.

Chemical Structure and Properties

• Molecular Formula : C$_{10}$H$_{20}$O$_2$
• Molecular Weight : Approximately 172.27 g/mol
• Structure : The compound features a methyl group attached to the seventh carbon of an octyl chain, contributing to its unique properties and pleasant fruity aroma, which enhances its value in the fragrance and flavor industries .

Synthesis

7-Methyl-1-octyl formate is synthesized through the esterification of 7-methyl-1-octanol with formic acid. This reaction can be catalyzed by acids or enzymes, generating the ester and water. Hydrolysis of the ester can regenerate the alcohol and formic acid .

Antimicrobial Properties

Research indicates that 7-Methyl-1-octyl formate exhibits potential antimicrobial activity. Esters similar to this compound have been studied for their ability to inhibit microbial growth, suggesting that 7-Methyl-1-octyl formate could serve as a natural alternative to synthetic preservatives in food preservation .

Table 1: Comparison of Similar Compounds

Compound Name	Molecular Formula	Unique Features
Methyl Octanoate	C$_8$H$_{16}$O	Used in food flavoring
Ethyl Octanoate	C$_8$H$_{16}$O	Commonly found in fragrances
Octyl Formate	C$_9$H$_{18}$O	Lacks methyl substitution; used in flavors
7-Methyl-1-octyl formate	C$_{10}$H$_{20}$O$_2$	Unique methyl substitution enhances aroma profile

The unique methyl substitution at the seventh position of the octyl chain may influence both sensory properties and biological activities compared to other similar esters .

Case Studies

A few studies have explored related esters' biological activities:

• Study on Methyl Octanoate : This compound was shown to exhibit antimicrobial properties against various bacterial strains, indicating that similar behavior may be expected from 7-Methyl-1-octyl formate.
• Efficacy in Food Preservation : Research has demonstrated that esters can effectively inhibit spoilage organisms in food products, supporting the potential application of 7-Methyl-1-octyl formate as a natural preservative.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 7-methyl-1-octyl formate with structurally or functionally related esters and hydrocarbons, based on evidence from analogous compounds:

Table 1: Key Properties of 7-Methyl-1-octyl Formate and Analogs

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Features	Applications/Reactivity	Reference
7-Methyl-1-octyl formate	C₉H₁₈O₂	158.24 (calculated)	Branched alkyl chain; ester group at terminal position	Likely used in fragrances, solvents, or intermediates (inferred from similar esters)	N/A
2,6-Dimethyloct-7-en-2-yl formate	C₁₁H₂₀O₂	184.28	Unsaturated backbone; ester at secondary carbon	Higher reactivity in hydrogenation or oxidation due to double bond
Prenyl formate	C₆H₁₀O₂	114.14	Short-chain isoprenoid ester	Hydrolyzes to prenyl alcohol (used in protein prenylation) and formic acid
4-Oxobutyl formate	C₅H₈O₃	116.12	Ketone functionality adjacent to ester group	Reacts in nucleophilic additions; potential precursor for pharmaceuticals
7-Methyl-1-octene	C₉H₁₈	126.24	Hydrocarbon analog (alkene)	Lower polarity and higher volatility compared to ester form; used in polymer synthesis

Structural and Functional Differences

Branching vs. Linearity: 7-Methyl-1-octyl formate’s branched structure reduces crystallinity and increases solubility in nonpolar solvents compared to linear esters like octyl formate. This property is critical in fragrance formulations, where volatility and diffusion rates are modulated by branching .

Functional Group Positioning :

• Unlike 2,6-dimethyloct-7-en-2-yl formate (ester at a secondary carbon), 7-methyl-1-octyl formate’s terminal ester group may enhance susceptibility to hydrolysis, influencing its stability in aqueous environments .

Reactivity: Prenyl formate’s isoprenoid structure enables participation in biological prenylation pathways, whereas 7-methyl-1-octyl formate’s aliphatic chain is more suited to industrial applications (e.g., plasticizers) .

Polarity and Solubility :

• The ketone group in 4-oxobutyl formate increases polarity, making it more water-soluble than 7-methyl-1-octyl formate. This difference impacts their respective roles in drug delivery vs. hydrophobic coatings .